Hck-IN-2

• Molecular Formula: C36H35FN6O10
• Molecular Weight: 730.7 g/mol
• InChI: InChI=1S/C36H35FN6O10/c1-19-31-29(15-28(24-11-13-25(37)14-12-24)38-35(31)43(40-19)27-9-7-6-8-10-27)49-17-26-16-42(41-39-26)36-34(52-23(5)47)33(51-22(4)46)32(50-21(3)45)30(53-36)18-48-20(2)44/h6-16,30,32-34,36H,17-18H2,1-5H3/t30-,32+,33+,34-,36-/m1/s1
• InChIKey: GLGRTTOMRSCKDD-NUAJIEFRSA-N

Hck-IN-2 (Compound 8e): Procurement-Ready Pyrazolo[3,4-b]pyridine-Based Glycohybrid HCK Inhibitor for Breast Cancer Research

Hck-IN-2 (Compound 8e) is a synthetic organic small-molecule inhibitor of hematopoietic cell kinase (HCK), a member of the Src family of non-receptor tyrosine kinases implicated in hematologic malignancies and solid tumor progression [1]. Structurally, it belongs to a novel class of pyrazolo[3,4-b]pyridine-based glycohybrid molecules designed for anticancer evaluation, with a molecular formula of C₃₆H₃₅FN₆O₁₀ and molecular weight of 730.7 g/mol [1]. The compound exhibits differential cytotoxicity against breast cancer cell lines, with anti-tumor activity demonstrated in vitro .

1

Structurally distinct chemotype from ATP-competitive pyrrolopyrimidine SFK inhibitors

2

May support HCK-related cell-based assays in estrogen receptor-positive cancer models

3

Kinase selectivity profiling not publicly available; end-user validation required

• [1] Verma N, et al. Molecular Design, Synthesis and Anti-cancer Activity of Novel Pyrazolo[3,4-b]pyridine-based Glycohybrid Molecules. Bioorg Chem. 2025 Mar;156:108161. View Source

Why Hck-IN-2 Cannot Be Interchanged with A-419259, Hck-IN-1, or Other In-Class HCK Inhibitors

HCK inhibitors span a remarkable potency range from sub-nanomolar to high micromolar concentrations, with divergent selectivity profiles that preclude generic substitution. The ultra-potent pyrrolo-pyrimidine derivatives such as RK-20449/A-419259 exhibit enzymatic IC₅₀ values of 0.43 nM and are optimized for acute myeloid leukemia (AML) stem cell targeting with in vivo validation [1], whereas Hck-IN-1 is a Nef-dependent inhibitor (IC₅₀ = 2.8 μM for Nef:Hck complex, >20 μM for Hck alone) developed specifically for HIV-1 replication studies . Hck-IN-2 occupies a distinct position within the chemical space of HCK inhibitors due to its pyrazolo[3,4-b]pyridine glycohybrid scaffold [2] and differential breast cancer cell line sensitivity profile. Selecting the appropriate tool compound requires matching the specific research objective—biochemical potency, cellular context, or scaffold novelty—to the inhibitor's empirically validated performance characteristics.

Risk Factor

Hck-IN-2 (Target)

Generic SFK Inhibitor (Substitute)

Cellular Potency

Moderate (µM range in MCF-7)

Sub-nM to nM range (e.g., dasatinib); several orders of magnitude stronger

Binding Mode

Likely quinoline/pyrimidine hybrid; hinge interaction unconfirmed

Pyrrolopyrimidine core with validated hinge binding (PDB: 3VS3)

Selectivity Fingerprint

Uncharacterized across SFK panel

Often >1,000-fold selectivity profiled (e.g., A-419259)

• [1] Saito Y, et al. A Pyrrolo-Pyrimidine Derivative Targets Human Primary AML Stem Cells in Vivo. Sci Transl Med. 2013;5(181):181ra52. View Source
• [2] Verma N, et al. Molecular Design, Synthesis and Anti-cancer Activity of Novel Pyrazolo[3,4-b]pyridine-based Glycohybrid Molecules. Bioorg Chem. 2025 Mar;156:108161. View Source

Quantitative Differentiation Evidence: Hck-IN-2 Versus Comparator HCK Inhibitors in Breast Cancer and Kinase Selectivity Contexts

Differential Breast Cancer Cell Line Cytotoxicity: MCF-7 Versus MDA-MB-231

Hck-IN-2 demonstrates substantially greater cytotoxic potency against estrogen receptor-positive (ER+) MCF-7 breast cancer cells compared to triple-negative MDA-MB-231 cells, with a 13.8-fold difference in IC₅₀ values . In contrast, the ultra-potent HCK inhibitor A-419259/RK-20449 (IC₅₀ = 0.43 nM for isolated HCK enzyme) has not been systematically characterized for differential sensitivity across these breast cancer subtypes . The pyrazolo[3,4-b]pyridine scaffold of Hck-IN-2 [1] represents a chemically distinct series from both the pyrrolo-pyrimidine class (RK-20449) and the diphenylpyrazolo class (Hck-IN-1), which may contribute to its unique cellular activity profile.

Cytotoxicity IC50

Data to verify

MCF-7: 1.42 µM
MDA-MB-231: 19.58 µM

Supports cell-model endpoint review in breast cancer lines

13.8-fold differential sensitivity; MCF-7 more responsive

Evidence Dimension	Cytotoxicity against breast cancer cell lines (IC₅₀)
Target Compound Data	MCF-7: 1.42 μM; MDA-MB-231: 19.58 μM
Comparator Or Baseline	A-419259/RK-20449: Enzymatic IC₅₀ = 0.43 nM against recombinant HCK; no published MCF-7 or MDA-MB-231 cytotoxicity data available
Quantified Difference	13.8-fold greater potency against MCF-7 versus MDA-MB-231
Conditions	In vitro cell viability assay; compound exposure duration not specified in vendor documentation; breast cancer cell line models

Why This Matters

This differential sensitivity enables researchers to use Hck-IN-2 as a probe to interrogate HCK dependence in ER+ versus triple-negative breast cancer contexts, a comparative dimension not established for other commercial HCK inhibitors.

• [1] Verma N, et al. Molecular Design, Synthesis and Anti-cancer Activity of Novel Pyrazolo[3,4-b]pyridine-based Glycohybrid Molecules. Bioorg Chem. 2025 Mar;156:108161. View Source

Mechanistic Divergence: HCK-Dependent Cellular Activity Versus Nef-Dependent HIV Replication Inhibition

Hck-IN-2 is characterized as a direct HCK inhibitor with demonstrated anti-tumor activity and cytotoxicity in breast cancer cells , distinguishing it mechanistically from Hck-IN-1. Hck-IN-1 functions as a Nef-dependent Hck inhibitor that blocks the Nef:Hck complex with an IC₅₀ of 2.8 μM but exhibits weak activity against Hck alone (IC₅₀ >20 μM) , and its primary functional readout is inhibition of wild-type HIV-1 replication (IC₅₀ = 100-300 nM) . The primary publication for Hck-IN-2 (Verma et al., 2025) focuses exclusively on anticancer activity with no HIV-related endpoints reported [1].

Scaffold Differentiation

Class-level inference

Postulated quinoline/pyrimidine hybrid vs pyrrolopyrimidine core

Orthogonal chemical probe context to distinguish on-target pharmacology

No co-crystal structure available; binding mode unconfirmed

Evidence Dimension	Primary pharmacological mechanism and functional application domain
Target Compound Data	HCK inhibitor with cytotoxic effects against tumor cells; anti-tumor activity demonstrated
Comparator Or Baseline	Hck-IN-1: Nef-dependent Hck inhibitor; IC₅₀ = 2.8 μM (Nef:Hck complex), >20 μM (Hck alone); HIV-1 replication IC₅₀ = 100-300 nM
Quantified Difference	Mechanistic divergence: Hck-IN-2 targets cancer cell cytotoxicity via HCK; Hck-IN-1 targets HIV replication via Nef:Hck complex
Conditions	Cellular assays in breast cancer (Hck-IN-2) versus HIV-1 replication assays in CEM-T4 cells (Hck-IN-1)

Why This Matters

Procurement selection must align with research objective: Hck-IN-2 is appropriate for oncology-focused HCK studies, while Hck-IN-1 is the required tool for HIV Nef/Hck interaction research.

• [1] Verma N, et al. Molecular Design, Synthesis and Anti-cancer Activity of Novel Pyrazolo[3,4-b]pyridine-based Glycohybrid Molecules. Bioorg Chem. 2025 Mar;156:108161. View Source

Scaffold-Based Selectivity Inference: Pyrazolo[3,4-b]pyridine Glycohybrids as Low-Potency Research Tools

Hck-IN-2 exhibits micromolar-range cellular potency (IC₅₀ = 1.42-19.58 μM) , which contrasts sharply with sub-nanomolar HCK inhibitors such as RK-20449 (IC₅₀ = 0.43 nM) and KIN-8194 (HCK IC₅₀ <0.495 nM) . In kinase selectivity contexts, highly potent inhibitors often exhibit broader polypharmacology: RK-20449 inhibits 7 Src family kinases with IC₅₀ <100 nM , while KIN-8194 demonstrates improved selectivity compared to A-419259 . Although Hck-IN-2 has not been profiled against a comprehensive kinase panel, class-level inference suggests that lower-potency inhibitors with novel chemical scaffolds may offer distinct selectivity signatures that warrant further characterization in focused oncology research applications.

Selectivity Profiling

Context-dependent

No data available; comparators show >7,000-fold SFK selectivity

Requires end-user kinase panel screening for target specificity

Selectivity uncharacterized; plan orthogonal validation

Evidence Dimension	Enzymatic and cellular potency across HCK inhibitors
Target Compound Data	Cellular IC₅₀ = 1.42 μM (MCF-7), 19.58 μM (MDA-MB-231)
Comparator Or Baseline	RK-20449: enzymatic IC₅₀ = 0.43 nM; KIN-8194: enzymatic HCK IC₅₀ <0.495 nM; PP1: HCK IC₅₀ = 20 nM; TL02-59: HCK IC₅₀ = 160 nM
Quantified Difference	Hck-IN-2 cellular potency is approximately 3,300-fold weaker than RK-20449 enzymatic potency
Conditions	Enzymatic assays (RK-20449, KIN-8194) versus cellular viability assays (Hck-IN-2); caution: different assay formats limit direct potency comparison

Why This Matters

Researchers requiring ultra-potent HCK inhibition for biochemical studies should select RK-20449 or KIN-8194; Hck-IN-2 is appropriate as a lower-potency tool compound for cellular context-dependent studies where extreme potency is not required and scaffold novelty is valued.

Structural and Physicochemical Distinction from Commercial HCK Inhibitors

Hck-IN-2 possesses physicochemical properties distinct from other commercially available HCK inhibitors. With a molecular weight of 730.7 g/mol and formula C₃₆H₃₅FN₆O₁₀ [1], it is substantially larger than Hck-IN-1 (MW approximately 451 g/mol; C₂₈H₂₂FN₅O) and A-419259 (MW approximately 515 g/mol as trihydrochloride salt) . This larger molecular size and distinct chemical architecture—incorporating a glycohybrid moiety on the pyrazolo[3,4-b]pyridine core [2]—may influence membrane permeability, intracellular distribution, and off-target interactions compared to smaller HCK inhibitors. However, quantitative solubility and permeability data for Hck-IN-2 are not currently available in public documentation.

Evidence Dimension	Molecular weight and structural class
Target Compound Data	MW = 730.7 g/mol; pyrazolo[3,4-b]pyridine glycohybrid
Comparator Or Baseline	Hck-IN-1: MW ≈ 451 g/mol, diphenylpyrazolo; A-419259: MW ≈ 515 g/mol, pyrrolo-pyrimidine; PP1: MW ≈ 297 g/mol, pyrazolopyrimidine
Quantified Difference	Hck-IN-2 MW is 1.62× that of Hck-IN-1 and 1.42× that of A-419259
Conditions	Calculated from molecular formula; experimental physicochemical properties not reported

Why This Matters

The glycohybrid structure and larger molecular weight of Hck-IN-2 may confer different cellular handling properties and solubility characteristics, making it a structurally distinct tool for exploring HCK inhibition in contexts where smaller ATP-competitive inhibitors show off-target effects.

• [1] PeptideDB. Hck-IN-2 Database Entry: Formula C₃₆H₃₅FN₆O₁₀, MW 730.70. View Source
• [2] Verma N, et al. Molecular Design, Synthesis and Anti-cancer Activity of Novel Pyrazolo[3,4-b]pyridine-based Glycohybrid Molecules. Bioorg Chem. 2025 Mar;156:108161. View Source

Evidence-Based Research Applications for Hck-IN-2: Where This Compound Provides Scientific Value

Differential HCK Dependency Studies in ER+ Versus Triple-Negative Breast Cancer

Hck-IN-2 demonstrates a 13.8-fold greater cytotoxic potency against MCF-7 (ER+) cells (IC₅₀ = 1.42 μM) compared to MDA-MB-231 (triple-negative) cells (IC₅₀ = 19.58 μM) . This differential sensitivity profile, which is not established for ultra-potent HCK inhibitors such as RK-20449/A-419259 , positions Hck-IN-2 as a uniquely suited probe for interrogating context-dependent HCK signaling in hormone receptor-positive versus triple-negative breast cancer models. Researchers can use this compound to test hypotheses regarding HCK's role in ER signaling crosstalk or subtype-specific synthetic lethal interactions .

Cancer-Focused HCK Inhibition Studies (Non-HIV Applications)

Hck-IN-2 is characterized for anti-tumor activity and cytotoxicity in cancer cells , making it appropriate for oncology research programs investigating HCK's role in solid tumor biology. This contrasts with Hck-IN-1, which is mechanistically optimized for HIV-1 replication studies via Nef-dependent Hck inhibition (HIV-1 IC₅₀ = 100-300 nM) . For research groups focused exclusively on cancer biology, Hck-IN-2 eliminates the confounding variable of Nef dependency that complicates the use of Hck-IN-1 in non-HIV cellular contexts .

Chemical Tool for Pyrazolo[3,4-b]pyridine Glycohybrid Scaffold Exploration

Hck-IN-2 represents a structurally novel pyrazolo[3,4-b]pyridine-based glycohybrid molecule , distinct from the pyrrolo-pyrimidine (RK-20449), diphenylpyrazolo (Hck-IN-1), and pyrazolopyrimidine (PP1) scaffolds that dominate the commercial HCK inhibitor landscape . The glycohybrid moiety (molecular weight 730.7 g/mol) may confer different binding mode characteristics and selectivity signatures compared to smaller ATP-competitive inhibitors. Medicinal chemistry groups engaged in scaffold-hopping or novel HCK inhibitor development can use Hck-IN-2 as a reference compound for understanding how glycohybrid modifications impact cellular activity and kinase selectivity [1].

Comparative Pharmacology: Low-Potency Versus Ultra-Potent HCK Inhibition

Hck-IN-2's micromolar cellular potency (IC₅₀ = 1.42-19.58 μM) provides a valuable counterpoint to sub-nanomolar HCK inhibitors like RK-20449 (IC₅₀ = 0.43 nM) and KIN-8194 (HCK IC₅₀ <0.495 nM) . This potency differential enables researchers to design experiments that distinguish between on-target efficacy at varying inhibitor concentrations and potential off-target effects that may emerge at higher compound exposure levels. Studies comparing cellular responses to Hck-IN-2 versus ultra-potent inhibitors can help validate that observed phenotypes are genuinely HCK-dependent rather than artifacts of extreme kinase inhibition [1].

Application

Selection Property

Validation Focus

Orthogonal chemical probe in ER+ breast cancer cell models

Distinct chemotype from pyrrolopyrimidine inhibitors

HCK-dependent vs off-target SFK phenotype confirmation

Scaffold-hopping medicinal chemistry campaigns

Non-pyrrolopyrimidine core; alternative hinge-binding potential

Establish enzymatic IC50 against recombinant HCK for SAR

SFK inhibitor combination or resistance studies

Moderate cellular potency (µM range) for sensitization screening

Detect synergistic interactions without maximal pathway suppression

Species-ortholog validation before in vivo studies

Potential species-dependent HCK inhibition

Cross-species IC50 comparison (human, mouse, rat orthologs)

• [1] Verma N, et al. Molecular Design, Synthesis and Anti-cancer Activity of Novel Pyrazolo[3,4-b]pyridine-based Glycohybrid Molecules. Bioorg Chem. 2025 Mar;156:108161. View Source